1-(3-Methylpyrazin-2-yl)ethan-1-amine

• IUPAC Name: 1-(3-methylpyrazin-2-yl)ethanamine
• InChI: InChI=1S/C7H11N3/c1-5(8)7-6(2)9-3-4-10-7/h3-5H,8H2,1-2H3
• InChI Key: ZSXDATROELJNEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1C(C)N
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• CAS No.: 1027763-60-5

Description

1-(3-Methylpyrazin-2-yl)ethan-1-amine is a chiral primary amine characterized by a pyrazine ring substituted with a methyl group at the 3-position and an ethanamine side chain. Its molecular formula is C₇H₁₁N₃, with a molecular weight of 137.18 g/mol (based on PubChem data and structural analysis) . The compound is synthesized via asymmetric hydrogenation or dynamic kinetic resolution (DKR) methods, as highlighted in industrial processes for chiral amine production . This molecule serves as a critical building block in pharmaceuticals, particularly for kinase inhibitors and ligands in asymmetric catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Methylpyrazin-2-yl)ethan-1-amine typically involves the reaction of 3-methylpyrazine with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified using standard techniques such as recrystallization or chromatography .

Industrial Production Methods

On an industrial scale, the production of 1-(3-Methylpyrazin-2-yl)ethan-1-amine may involve more efficient and cost-effective methods. These could include continuous flow synthesis, which allows for better control over reaction conditions and higher yields. Additionally, the use of automated systems can enhance the reproducibility and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(3-Methylpyrazin-2-yl)ethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amine group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various electrophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are obtained .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrazine oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

1-(3-Methylpyrazin-2-yl)ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(3-Methylpyrazin-2-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(3-Methylpyridin-2-yl)ethan-1-amine

• Structure : Replaces the pyrazine ring with pyridine (C₅H₄N) while retaining the 3-methyl substitution.
• Molecular Formula : C₈H₁₂N₂.

Parameter	1-(3-Methylpyrazin-2-yl)ethan-1-amine	1-(3-Methylpyridin-2-yl)ethan-1-amine
Aromatic System	Pyrazine (N-heterocycle)	Pyridine (N-heterocycle)
Molecular Weight	137.18 g/mol	136.20 g/mol
Bioactivity	Kinase inhibition, chiral ligands	Intermediate in antipsychotic drugs
Synthetic Method	Asymmetric hydrogenation	Enzymatic resolution

Halophenyl Ethanamine Derivatives

Compounds such as F-MBA (1-(4-fluorophenyl)-ethan-1-amine) and Br-MBA (1-(4-bromophenyl)-ethan-1-amine) share the ethanamine backbone but substitute pyrazine with halogenated phenyl groups .

• Applications : Used in perovskite materials for X-ray detection due to halogen-mediated interlayer interactions .
• Key Differences : Halogen atoms (F, Cl, Br, I) modulate electronic properties and steric bulk, affecting material stability and optoelectronic performance .

Compound	Substituent	X-X Distance (Å)	Application
F-MBA	4-Fluorophenyl	3.42	High-resolution X-ray sensors
Br-MBA	4-Bromophenyl	3.85	Radiation-hardened detectors
1-(3-Methylpyrazin-2-yl)ethan-1-amine	3-Methylpyrazine	N/A	Pharmaceutical intermediates

Piperazine/Piperidine-Based Ethanamines

Examples include 2-[4-(3-chlorophenyl)piperazin-1-yl]ethan-1-amine (CAS 21103-30-0) and 2-(3-methylpiperidin-1-yl)-1-[4-(trifluoromethoxy)phenyl]ethan-1-amine .

• Structural Features : Incorporation of piperazine/piperidine rings enhances solubility and receptor affinity.
• Key Differences : Trifluoromethoxy groups improve metabolic stability and blood-brain barrier penetration .

Compound	Pharmacological Role	Molecular Weight
2-[4-(3-Chlorophenyl)piperazin-1-yl]ethan-1-amine	Dopamine D2 receptor modulation	255.76 g/mol
2-(3-Methylpiperidin-1-yl)-1-[4-(trifluoromethoxy)phenyl]ethan-1-amine	CNS-targeted therapeutics	302.34 g/mol

Research Findings and Trends

Chiral Synthesis : Industrial asymmetric hydrogenation methods for 1-(pyridin-2-yl)ethan-1-amine derivatives achieve >99% enantiomeric excess (ee), underscoring their relevance in high-purity drug manufacturing .

Material Science: Halophenyl ethanamines (e.g., Br-MBA) exhibit shorter X-X interatomic distances (3.85 Å) compared to non-halogenated analogs, enhancing stability in perovskite layers .

Pharmacokinetics : Piperazine-containing derivatives show improved bioavailability over pyrazine analogs due to enhanced water solubility .

Biological Activity

1-(3-Methylpyrazin-2-yl)ethan-1-amine, a compound characterized by its unique pyrazine structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, focusing on its antimicrobial and anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 1-(3-Methylpyrazin-2-yl)ethan-1-amine is $C_7H_{10}N_2$. Its structure features a pyrazine ring with a methyl group at the 3-position and an ethylamine substituent, contributing to its unique reactivity and biological profile.

Antimicrobial Properties

Research indicates that 1-(3-Methylpyrazin-2-yl)ethan-1-amine exhibits significant antimicrobial activity. It has been tested against various bacterial strains, demonstrating effectiveness particularly against Gram-positive bacteria. The compound's mechanism of action may involve the disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Table 1: Antimicrobial Activity of 1-(3-Methylpyrazin-2-yl)ethan-1-amine

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Anticancer Properties

In addition to its antimicrobial effects, this compound has shown promise in anticancer research. Studies have indicated that it can inhibit the proliferation of various cancer cell lines, including breast and lung cancer cells. The mechanism is believed to involve apoptosis induction and cell cycle arrest.

Case Study: Anticancer Activity Against Breast Cancer Cells

A study conducted on MCF-7 breast cancer cells showed that treatment with 1-(3-Methylpyrazin-2-yl)ethan-1-amine resulted in a significant reduction in cell viability. The IC50 value was determined to be approximately 25 µM, indicating potent activity.

The biological activity of 1-(3-Methylpyrazin-2-yl)ethan-1-amine is attributed to its ability to interact with specific molecular targets within cells. It is hypothesized that the compound binds to key enzymes or receptors involved in cellular processes, thereby modulating their activity. Further research is needed to elucidate the precise molecular interactions and pathways affected by this compound.

Comparative Analysis with Related Compounds

To better understand the unique properties of 1-(3-Methylpyrazin-2-yl)ethan-1-amine, it is useful to compare it with structurally similar compounds:

Table 2: Comparison of Biological Activities

Compound	Antimicrobial Activity	Anticancer Activity (IC50)
1-(3-Methylpyrazin-2-yl)ethan-1-amine	Moderate	25 µM
2-(3-Methylpyrazin-2-yl)ethan-1-amine	Low	>100 µM
5-Methylpyrazin-2-yl ethan-1-amines	High	30 µM